Cas no 60184-76-1 (Benz[a]anthracene-7,12-dione, 11-methyl-)
60184-76-1 structure
Product Name:Benz[a]anthracene-7,12-dione, 11-methyl-
CAS No:60184-76-1
MF:C19H12O2
MW:272.297385215759
CID:498795
PubChem ID:13130520
Update Time:2025-04-19
Benz[a]anthracene-7,12-dione, 11-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benz[a]anthracene-7,12-dione, 11-methyl-
- 11-methylbenzo[a]anthracene-7,12-dione
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- Inchi: 1S/C19H12O2/c1-11-5-4-8-14-16(11)19(21)17-13-7-3-2-6-12(13)9-10-15(17)18(14)20/h2-10H,1H3
- InChI Key: QUGGTIZGUJWIRD-UHFFFAOYSA-N
- SMILES: O=C1C2C(C)=CC=CC=2C(C2C=CC3C=CC=CC=3C=21)=O
Computed Properties
- Exact Mass: 272.08376
- Monoisotopic Mass: 272.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Benz[a]anthracene-7,12-dione, 11-methyl- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
60184-76-1 (Benz[a]anthracene-7,12-dione, 11-methyl-) Related Products
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- 2498-66-0(Benzaanthracene-7,12-dione)
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- 90-44-8(Anthrone)
- 84-54-8(2-Methylanthraquinone)
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